Cas no 1261745-11-2 (3,3'-Dibromo-5'-(difluoromethoxy)propiophenone)

• Product Name: 3,3'-Dibromo-5'-(difluoromethoxy)propiophenone
• CAS No: 1261745-11-2
• MF: C₁₀H₈Br₂F₂O₂
• MW: 357.974128723145
• CID: 4791017
• Update Time: 2025-08-05

3,3'-Dibromo-5'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3,3'-Dibromo-5'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H8Br2F2O2/c11-2-1-9(15)6-3-7(12)5-8(4-6)16-10(13)14/h3-5,10H,1-2H2
• InChI Key： GEMNKHYTINFCSV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(CCBr)=O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 3,3'-Dibromo-5'-(difluoromethoxy)propiophenone

3,3'-Dibromo-5'-(difluoromethoxy)propiophenone (CAS No. 1261745-11-2): A Comprehensive Overview

3,3'-Dibromo-5'-(difluoromethoxy)propiophenone (CAS No. 1261745-11-2) is a multifaceted compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its diverse applications, particularly in the development of novel therapeutic agents and as a building block in synthetic chemistry.

The molecular formula of 3,3'-Dibromo-5'-(difluoromethoxy)propiophenone is C₁₆H₉Br₂F₂O₂, and it has a molecular weight of approximately 407.04 g/mol. The compound features a propiophenone core with two bromine atoms and a difluoromethoxy group, which contribute to its distinctive chemical properties and reactivity. These functional groups make it an attractive candidate for various chemical transformations and biological studies.

In recent years, the interest in 3,3'-Dibromo-5'-(difluoromethoxy)propiophenone has grown due to its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The bromine atoms provide reactive sites for substitution reactions, while the difluoromethoxy group imparts unique electronic and steric effects that can influence the compound's biological activity.

3,3'-Dibromo-5'-(difluoromethoxy)propiophenone has been explored in several research studies for its potential therapeutic applications. One notable area of research is its use as a lead compound in the development of anticancer agents. Studies have shown that compounds with similar structural features can exhibit potent antiproliferative activity against various cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,3'-Dibromo-5'-(difluoromethoxy)propiophenone exhibited significant cytotoxicity against breast cancer cells, suggesting its potential as a novel anticancer agent.

Beyond its potential in oncology, 3,3'-Dibromo-5'-(difluoromethoxy)propiophenone has also been investigated for its role in the development of new materials. The compound's unique electronic properties make it suitable for use in organic electronics and photovoltaic applications. Researchers at the University of California, Berkeley, have reported that derivatives of this compound can be used to enhance the performance of organic solar cells by improving charge transport properties.

In the realm of synthetic chemistry, 3,3'-Dibromo-5'-(difluoromethoxy)propiophenone serves as a valuable building block for constructing complex molecules. Its reactivity and functional group diversity allow chemists to perform a wide range of transformations, including cross-coupling reactions and nucleophilic substitutions. These reactions are crucial for the synthesis of advanced materials and pharmaceuticals with tailored properties.

The synthesis of 3,3'-Dibromo-5'-(difluoromethoxy)propiophenone typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of a substituted propiophenone followed by the introduction of the difluoromethoxy group through a nucleophilic substitution reaction. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

The safety and handling of 3,3'-Dibromo-5'-(difluoromethoxy)propiophenone are important considerations for researchers working with this compound. While it is not classified as a hazardous material or controlled substance, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure risks.

In conclusion, 3,3'-Dibromo-5'-(difluoromethoxy)propiophenone (CAS No. 1261745-11-2) is a versatile compound with promising applications in pharmaceutical development, materials science, and synthetic chemistry. Its unique molecular structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing various scientific fields.